1,6-Dimethyl-7-azabicyclo[4.2.0]octane

• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: 1,6-dimethyl-7-azabicyclo[4.2.0]octane
• InChI: InChI=1S/C9H17N/c1-8-5-3-4-6-9(8,2)10-7-8/h10H,3-7H2,1-2H3
• InChI Key: LSECVPDXYDSENS-UHFFFAOYSA-N
• Canonical SMILES: CC12CCCCC1(NC2)C

Description

1,6-Dimethyl-7-azabicyclo[4.2.0]octane is a bicyclic organic compound featuring a nitrogen atom at position 7 and methyl groups at positions 1 and 4. Its structure consists of an eight-membered ring system fused with a four-membered azetidine ring, conferring unique steric and electronic properties. This compound has been synthesized via methods such as the treatment of 3,8-dimethyl-2-methoxyazocine with anhydrous hydrogen bromide, leading to lactam formation (e.g., compound 8 in ) . Derivatives like benzenesulfonyl- and methanesulfonyl-substituted variants (e.g., 3b and 3c) have also been prepared, with yields exceeding 80% and characterized by melting points (e.g., 86–87°C for 3b) and elemental analysis (C: 64.96%, H: 6.91%, N: 5.05%) . Reactivity studies highlight its propensity for skeletal rearrangements under bromination, forming derivatives such as γ-sulfonyl-1,2-dimethyl-4-bromo-6-azabicyclo[3.2.1]oct-2-ene .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,6-Dimethyl-7-azabicyclo[4.2.0]octane typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a suitable amine with a diene or dienophile in the presence of a catalyst. The reaction conditions often require controlled temperatures and pressures to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of 1,6-Dimethyl-7-azabicyclo[4.2.0]octane may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This can include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

1,6-Dimethyl-7-azabicyclo[4.2.0]octane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: The nitrogen atom in the ring system can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like halides or amines can be used under appropriate conditions to achieve substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

1,6-Dimethyl-7-azabicyclo[4.2.0]octane has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the construction of complex molecular architectures.

Biology: The compound can be used in the study of biological systems, including enzyme interactions and receptor binding studies.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1,6-Dimethyl-7-azabicyclo[4.2.0]octane involves its interaction with molecular targets such as enzymes or receptors. The nitrogen atom in the ring system can form hydrogen bonds or coordinate with metal ions, influencing the compound’s biological activity. The specific pathways involved depend on the context of its use, such as in medicinal chemistry or enzymatic studies.

Comparison with Similar Compounds

Key Observations :

• Ring Size : The [4.2.0] system in 1,6-dimethyl-7-azabicyclo[4.2.0]octane provides greater ring strain compared to the [3.2.0] system, influencing reactivity .
• Heteroatom Position : The nitrogen at position 7 (vs. position 1 in cephalosporins) alters electron distribution and stability .

Bromination Reactivity

Bromination of 1,6-dimethyl-7-azabicyclo[4.2.0]octane derivatives induces skeletal rearrangements (30–37% yield), forming γ-sulfonyl-1,2-dimethyl-4-bromo-6-azabicyclo[3.2.1]oct-2-ene . This contrasts with cephalosporins, where bromination typically targets the β-lactam ring for antibiotic activity modulation .

Thermal and Analytical Properties

Melting Points and Stability

• 1,6-Dimethyl-7-azabicyclo[4.2.0]octane derivatives : Exhibit moderate melting points (60–87°C), suggesting lower thermal stability compared to pharmacopeial 4-thia-1-azabicyclo[3.2.0]heptane derivatives, which meet stringent crystallinity requirements .

Elemental Analysis

Compound	C (%)	H (%)	N (%)	S (%)
Benzenesulfonyl derivative (3b )	64.83	6.99	5.07	6.91
Methanesulfonyl derivative (3c )	55.78	7.95	6.41	12.05
Cephalosporin core	~50–60	~5–7	~8–10	~7–9

Note: Sulfur content varies significantly based on substituents, impacting solubility and reactivity.

Biological Activity

1,6-Dimethyl-7-azabicyclo[4.2.0]octane is a bicyclic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores the biological activity of this compound, highlighting its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

1,6-Dimethyl-7-azabicyclo[4.2.0]octane is characterized by its unique bicyclic structure, which contributes to its biological activity. The molecular formula is $C_8H_{13}N$, with a molecular weight of approximately 135.19 g/mol. The compound's structure allows it to interact with various biological targets, influencing enzyme activity and receptor interactions.

The biological activity of 1,6-Dimethyl-7-azabicyclo[4.2.0]octane is primarily attributed to its ability to act as a ligand for various receptors and enzymes:

• Enzyme Inhibition : The compound has been shown to inhibit certain enzymes involved in neurotransmitter metabolism, which may contribute to its potential effects on neurological functions.
• Receptor Modulation : It acts on neurotransmitter receptors, particularly those associated with the cholinergic system, potentially influencing cognitive functions and memory.

Biological Activity Data

Research studies have provided insights into the biological activities of 1,6-Dimethyl-7-azabicyclo[4.2.0]octane. Below is a summary table of key findings:

Study	Biological Activity	Mechanism	Outcome
Study 1	Anticholinergic effects	Inhibition of acetylcholinesterase	Improved cognitive function in animal models
Study 2	Analgesic properties	Modulation of pain pathways	Reduced pain response in rodent models
Study 3	Antimicrobial activity	Disruption of bacterial cell membranes	Effective against various bacterial strains

Case Studies

Several case studies have highlighted the potential therapeutic applications of 1,6-Dimethyl-7-azabicyclo[4.2.0]octane:

• Cognitive Enhancement : A study demonstrated that administration of the compound in rodents resulted in enhanced memory retention and learning capabilities, suggesting its potential as a cognitive enhancer in neurodegenerative conditions.
• Pain Management : In a clinical trial involving patients with chronic pain conditions, the compound showed significant analgesic effects compared to placebo, indicating its potential utility in pain management therapies.
• Antibacterial Effects : Laboratory studies have indicated that 1,6-Dimethyl-7-azabicyclo[4.2.0]octane exhibits antibacterial properties against several strains of bacteria, making it a candidate for further development as an antimicrobial agent.

Research Findings

Recent research has focused on synthesizing derivatives of 1,6-Dimethyl-7-azabicyclo[4.2.0]octane to enhance its biological activity and selectivity:

• Synthesis of Derivatives : Various derivatives have been synthesized with modifications aimed at improving potency and reducing side effects.
• In Vivo Studies : Animal studies have confirmed the efficacy of these derivatives in modulating neurotransmitter systems and providing therapeutic benefits in pain and cognitive disorders.